Cas no 12081-22-0 ((2-Butenyl)chloropalladium dimer)

• Product Name: (2-Butenyl)chloropalladium dimer
• CAS No: 12081-22-0
• MF: C₈H₁₄Cl₂Pd₂
• MW: 393.942757129669
• MDL: MFCD01074457
• CID: 118900
• PubChem ID: 329762176
• Update Time: 2025-11-02

(2-Butenyl)chloropalladium dimer Chemical and Physical Properties

Names and Identifiers

• Palladium, bis[(1,2,3-h)-2-buten-1-yl]di-m-chlorodi-
• (2-Butenyl)chloropalladium dimer
• (E)-but-2-ene,chloropalladium(1+)
• CROTYLPALLADIUM CHLORIDE DIMER
• Di-
• Di-2-butenyldipalladium dichloride
• Eth-Crotylpalladium chloride
• Bis[(1,2,3-η)-2-buten-1-yl]di-μ-chlorodi-palladiumdi-π-crotylpalladium chloride
• Di-π-Crotylpalladium chloride
• Dichlorobis(1-methylallyl)dipalladium
• DI-PI-CROTYLPALLADIUM CHLORIDE
• (E)-but-2-enylpalladium(II) chloride
• SC10504
• (1-Methylallyl)palladium chloride dimer
• BIS[(1,2,3-ETA)-2-BUTEN-1-YL]DI-MU-CHLORODI-PALLADIUMDI-PI-CROTYLPALLADIUM CHLORIDE
• Bis[(1,2,3-
• C)-2-buten-1-yl]di-
• I-chlorodi-palladiumdi-
• Eth-cro
• Dichloro-(1-methylallyl)-dipalladium
• (2-Butenyl)chloropalladium dimer
• (2-Butenyl)chloropalladium dimer >=97%
• (1-METHYLALLYL)PALLADIUMCHLORIDEDIMER,99%
• Crotylpalladiumchloridedimer,99%
• CrotylpalladiuM chloride diMer,98%

• MDL： MFCD01074457
• Inchi： 1S/2C4H7.2ClH.2Pd/c2*1-3-4-2;;;;/h2*3-4H,1H2,2H3;2*1H;;/q;;;;2*+1/p-2/b2*4-3+;;;;
• InChI Key： NTFUUQYNUUTALG-HYTOEPEZSA-L
• SMILES： C(=C/C)\C[Pd]Cl.C(=C/C)\C[Pd]Cl

Computed Properties

• Exact Mass: 391.85400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 26.7
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Melting Point: 133-140 °C
• PSA: 0.00000
• LogP: 4.43920
• Solubility: Not determined
• Sensitiveness: air sensitive

(2-Butenyl)chloropalladium dimer Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metal halides

Additional information on (2-Butenyl)chloropalladium dimer

Comprehensive Guide to (2-Butenyl)chloropalladium dimer (CAS No. 12081-22-0): Properties, Applications, and Market Insights

The (2-Butenyl)chloropalladium dimer (CAS No. 12081-22-0) is a highly specialized organopalladium compound widely used in advanced chemical synthesis and catalysis. This compound, often referred to as chloropalladium dimer with 2-butenyl ligands, plays a critical role in cross-coupling reactions, making it indispensable in pharmaceutical research, material science, and fine chemical production. Its unique structure and reactivity have garnered significant attention from researchers and industry professionals alike.

One of the key features of (2-Butenyl)chloropalladium dimer is its ability to facilitate palladium-catalyzed reactions, which are essential for constructing complex organic molecules. With the growing demand for sustainable and efficient synthetic methods, this compound has become a focal point in green chemistry initiatives. Researchers are increasingly exploring its potential in atom-economical transformations and low-waste processes, aligning with global trends toward environmentally friendly manufacturing.

In recent years, the application of (2-Butenyl)chloropalladium dimer has expanded into the development of high-performance materials, including conductive polymers and advanced coatings. Its role in catalytic C-C bond formation has made it a valuable tool for creating novel materials with tailored properties. Additionally, the compound’s stability and reactivity under mild conditions have positioned it as a preferred choice for lab-scale and industrial-scale synthesis.

The market for palladium-based catalysts has seen steady growth, driven by advancements in pharmaceutical and electronic industries. As a niche product, (2-Butenyl)chloropalladium dimer is often sought after for its precision in selective transformations. Industry reports highlight its increasing adoption in API (Active Pharmaceutical Ingredient) synthesis, where high-purity intermediates are crucial. Furthermore, the rise of personalized medicine and targeted drug delivery systems has further amplified the demand for specialized palladium catalysts.

From a technical perspective, handling (2-Butenyl)chloropalladium dimer requires expertise due to its sensitivity to air and moisture. Proper storage conditions, such as inert atmospheres and moisture-free environments, are essential to maintain its efficacy. Researchers frequently inquire about best practices for palladium catalyst storage and optimization of reaction conditions, reflecting the compound’s specialized nature.

Looking ahead, innovations in catalytic recycling and ligand design are expected to enhance the utility of (2-Butenyl)chloropalladium dimer. With sustainability at the forefront of chemical research, efforts are underway to develop recoverable palladium catalysts that minimize metal waste. These advancements align with the broader industry shift toward circular economy principles and resource-efficient processes.

In conclusion, (2-Butenyl)chloropalladium dimer (CAS No. 12081-22-0) remains a cornerstone of modern synthetic chemistry. Its versatility in cross-coupling reactions, coupled with its expanding applications in materials science and pharmaceuticals, underscores its importance. As research continues to uncover new possibilities, this compound is poised to play an even greater role in shaping the future of chemical innovation.